Cas no 173531-53-8 (1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde)

• Product Name: 1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde
• CAS No: 173531-53-8
• MF: C₁₂H₉NO
• MW: 183.205962896347
• MDL: MFCD02629524
• CID: 892277
• PubChem ID: 801531
• Update Time: 2025-06-08

1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde
• 1-Prop-2-ynyl-1H-indole-3-carbaldehyde
• 1-prop-2-ynylindole-3-carbaldehyde
• 1-(2-propyn-1-yl)-1H-indole-3-carbaldehyde(SALTDATA: FREE)
• AC1LFE50
• BBL025645
• CTK4D4670
• MolPort-000-998-495
• STK279152
• ASISCHEM R42175
• 1-(2-Propynyl)-1H-indole-3-carbaldehyde
• 1-(2-PROPYNYL)-1H-INDOLE-3-CARBOXALDEHYDE
• 1-(2-propyn-1-yl)-1H-indole-3-carbaldehyde
• 1H-INDOLE-3-CARBOXALDEHYDE, 1-(2-PROPYNYL)-
• DTXSID20355448
• 1H-Indole-3-carboxaldehyde, 1-(2-propyn-1-yl)-
• AKOS000289134
• Z57772474
• BS-35773
• YGA53153
• EN300-3459634
• 173531-53-8
• SCHEMBL1784763
• E85938
• CS-0318439
• 1-(prop-2-yn-1-yl)indole-3-carbaldehyde
• 1-(2-Propyn-1-yl)-1H-indole-3-carboxaldehyde
• MFCD02629524

• MDL： MFCD02629524
• Inchi： 1S/C12H9NO/c1-2-7-13-8-10(9-14)11-5-3-4-6-12(11)13/h1,3-6,8-9H,7H2
• InChI Key： DETIMAFLOAYCBG-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC#C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 183.06800
• Monoisotopic Mass: 183.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 348.2°C at 760 mmHg
• Flash Point: 164.4°C
• Refractive Index: 1.565
• PSA: 22.00000
• LogP: 2.08700

1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde

Introduction to 1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde (CAS No. 173531-53-8)

1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde (CAS No. 173531-53-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound, often referred to as propargyl indole aldehyde, is characterized by its unique structural features, which include an indole core and a propargyl substituent. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde is C₁₂H₉NO, and its molecular weight is 187.20 g/mol. The compound is a solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its chemical structure consists of an indole ring with a propargyl group attached to the nitrogen atom and an aldehyde functional group at the C3 position of the indole ring.

1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of indole derivatives, which are known for their diverse biological activities. Indoles are a class of compounds that have been found to exhibit a wide range of pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

In recent years, several studies have highlighted the importance of propargyl indole aldehyde in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde showed potent anti-cancer activity against various human cancer cell lines. The researchers found that these derivatives could effectively inhibit cell proliferation and induce apoptosis through multiple mechanisms, including the modulation of signaling pathways involved in cell cycle regulation and apoptosis.

Beyond its potential in cancer therapy, propargyl indole aldehyde has also been explored for its neuroprotective properties. A study published in the Journal of Neurochemistry demonstrated that certain derivatives of this compound could protect neuronal cells from oxidative stress-induced damage. The researchers suggested that these derivatives might act by scavenging free radicals and inhibiting the production of reactive oxygen species (ROS), which are known to contribute to neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic versatility of 1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde has also made it a valuable tool in chemical biology research. The propargyl group can be readily functionalized using click chemistry reactions, allowing for the rapid synthesis of complex molecules with diverse functionalities. This property has been exploited in the development of bioconjugates and probes for imaging and therapeutic applications.

In addition to its biological applications, propargyl indole aldehyde has found use in materials science. The unique electronic properties of indoles make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have synthesized conjugated polymers containing propargyl indole aldehyde-based units that exhibit excellent charge transport properties and high photoluminescence quantum yields.

The safety profile of 1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes, as well as inhalation or ingestion. It is recommended to handle this compound under well-controlled conditions using personal protective equipment (PPE) such as gloves, goggles, and lab coats.

In conclusion, 1-(Prop-2-yn-1-yl)-1H-indole-3-carbaldehyde (CAS No. 173531-53-8) is a multifaceted compound with significant potential in medicinal chemistry, chemical biology, and materials science. Its unique structural features and synthetic versatility make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and insights into the biological activities of this compound, further solidifying its importance in modern scientific research.